![molecular formula C19H29N3O B3852745 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide](/img/structure/B3852745.png)
1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide
Overview
Description
1-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide, also known as BEP, is a synthetic compound that has been researched for its potential therapeutic applications.
Scientific Research Applications
1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential therapeutic applications in various fields of research. It has been shown to have antinociceptive effects, which means it can reduce pain sensitivity. 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has also been studied for its potential use in treating drug addiction. Research has shown that 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide can reduce the reinforcing effects of drugs of abuse, such as cocaine and morphine.
Mechanism of Action
Target of Action
It is structurally similar to phenethylamine , which is known to bind to the trace amine-associated receptor 1 (TAAR1) and inhibit vesicular monoamine transporter 2 (VMAT2) in monoamine neurons .
Mode of Action
Based on its structural similarity to phenethylamine, it can be hypothesized that it interacts with its targets by regulating monoamine neurotransmission . This interaction could result in changes in the central nervous system, potentially acting as a stimulant.
Biochemical Pathways
Phenethylamine, a structurally similar compound, is known to be involved in various metabolic reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . It can be speculated that this compound might affect similar pathways and have downstream effects on the body’s metabolism.
Pharmacokinetics
Based on the properties of similar compounds, it can be hypothesized that it might have a high volume of distribution and potential active metabolites . These properties could impact the bioavailability of the compound in the body.
Result of Action
Based on its structural similarity to phenethylamine, it can be hypothesized that it might have stimulant effects on the central nervous system .
Advantages and Limitations for Lab Experiments
One advantage of using 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its high purity. This ensures that the effects observed are due to the compound itself and not impurities. Additionally, 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide has been shown to have consistent effects across different studies. However, a limitation of using 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments and to design new experiments.
Future Directions
There are several future directions for research on 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide. One direction is to further investigate its potential therapeutic applications, such as in treating drug addiction. Another direction is to better understand its mechanism of action, which could lead to the development of more effective drugs. Additionally, future research could investigate the potential side effects of 1'-(2-phenylethyl)-1,4'-bipiperidine-3-carboxamide and its long-term effects on the brain.
properties
IUPAC Name |
1-[1-(2-phenylethyl)piperidin-4-yl]piperidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O/c20-19(23)17-7-4-11-22(15-17)18-9-13-21(14-10-18)12-8-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15H2,(H2,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYUWZNBZRIKZDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCN(CC2)CCC3=CC=CC=C3)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1'-(2-Phenylethyl)-1,4'-bipiperidine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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